5-(pyridin-3-yl)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)isoxazole-3-carboxamide
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Description
5-(pyridin-3-yl)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C19H14N4O2S and its molecular weight is 362.41. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis and Characterization
Research on heterocyclic compounds, such as thiophenes and pyridines, involves synthesizing novel derivatives with potential applications in drug development and materials science. For example, Mohareb et al. (2004) discuss the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity toward nitrogen nucleophiles, resulting in a variety of heterocyclic derivatives including pyrazole, isoxazole, and pyrimidine derivatives (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004). Such research underlines the versatility of thiophene and pyridine scaffolds in synthesizing complex molecules with potential biological activity.
Biological Activities and Applications
The study of synthesized heterocyclic compounds extends to evaluating their biological activities. For instance, compounds derived from pyridine and thiophene cores have been investigated for their antimicrobial, anticancer, and enzyme inhibition properties. Bayrak et al. (2009) synthesized 1,2,4-triazoles from isonicotinic acid hydrazide, revealing that these compounds exhibited good to moderate antimicrobial activity, suggesting their potential as therapeutic agents (Bayrak, Demirbaş, Demirbas, & Karaoglu, 2009). Such findings demonstrate the pharmaceutical relevance of heterocyclic compounds, potentially including the one specified.
Material Science and Corrosion Inhibition
Heterocyclic compounds also find applications in material science, such as corrosion inhibitors for metals. Chaitra, Mohana, and Tandon (2016) synthesized thiazole-based pyridine derivatives and evaluated their performance as corrosion inhibitors, demonstrating the multifunctional applications of these heterocyclic compounds beyond biomedicine (Chaitra, Mohana, & Tandon, 2016).
properties
IUPAC Name |
5-pyridin-3-yl-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N4O2S/c24-19(16-10-17(25-23-16)14-3-1-6-20-12-14)22-11-13-5-7-21-15(9-13)18-4-2-8-26-18/h1-10,12H,11H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQSGEIBSDSEACU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=CC(=NO2)C(=O)NCC3=CC(=NC=C3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.